3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11BrN4O2S
• Molecular Weight: 415.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11BrN4O2S/c18-12-4-1-10(2-5-12)15-19-20-17-22(15)21-16(25-17)11-3-6-13-14(9-11)24-8-7-23-13/h1-6,9H,7-8H2
• InChI Key: KLEPVPGJVYPEEF-UHFFFAOYSA-N
• SMILES: C1COC2=C(O1)C=CC(=C2)C3=NN4C(=NN=C4S3)C5=CC=C(C=C5)Br

Description

3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BPTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a triazole and thiadiazole ring system, which makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it is believed that the compound exerts its effects through the inhibition of various enzymes and receptors in the body. For example, 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. In addition, 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to bind to the dopamine D2 receptor, which is involved in the regulation of movement and mood.
Biochemical and Physiological Effects:
3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a range of biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, which suggests its potential as an anti-cancer agent. In addition, 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to reduce inflammation in animal models, which suggests its potential as an anti-inflammatory agent. 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to have neuroprotective effects in animal models, which suggests its potential as a treatment for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in laboratory experiments is its relatively simple synthesis process. In addition, 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a range of potential applications, which makes it a versatile compound for research purposes. However, one of the limitations of using 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in laboratory experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential area of research is the development of 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole-based drugs for the treatment of cancer, inflammation, and neurological disorders. Another potential area of research is the investigation of the mechanism of action of 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, which could lead to a better understanding of its potential applications. Finally, further research is needed to determine the safety and efficacy of 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in humans, which could pave the way for its use in clinical settings.

Synthesis Methods

The synthesis of 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a multistep reaction involving the condensation of 4-bromobenzaldehyde and 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde with thiosemicarbazide. The resulting intermediate is then cyclized to form the final product, 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of extensive scientific research due to its potential applications in various fields. It has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and antimicrobial agent. In addition, 3-(4-Bromophenyl)-6-(2,3-dihydro-1,4-benzodioxin-6-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.